molecular formula C11H11BrO3 B8295475 5-(2-Bromoacetyl)-2,2-dimethyl-1,3-benzodioxole CAS No. 97664-56-7

5-(2-Bromoacetyl)-2,2-dimethyl-1,3-benzodioxole

Cat. No.: B8295475
CAS No.: 97664-56-7
M. Wt: 271.11 g/mol
InChI Key: GMNHNZHVFJFQDZ-UHFFFAOYSA-N
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Description

5-(2-Bromoacetyl)-2,2-dimethyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C11H11BrO3 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

97664-56-7

Molecular Formula

C11H11BrO3

Molecular Weight

271.11 g/mol

IUPAC Name

2-bromo-1-(2,2-dimethyl-1,3-benzodioxol-5-yl)ethanone

InChI

InChI=1S/C11H11BrO3/c1-11(2)14-9-4-3-7(8(13)6-12)5-10(9)15-11/h3-5H,6H2,1-2H3

InChI Key

GMNHNZHVFJFQDZ-UHFFFAOYSA-N

Canonical SMILES

CC1(OC2=C(O1)C=C(C=C2)C(=O)CBr)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (1.5 cc) is added in the course of 5 minutes at a temperature in the region of 20° C. to a stirred solution of 5-acetyl-2,2-dimethyl-1,3-benzodioxole (5.8 g) in carbon tetrachloride (100 cc), and the mixture is left with stirring for 15 hours at the same temperature. The reaction mixture is taken up with water (150 cc). The organic phase is separated off after settling has taken place, dried over anhydrous magnesium sulphate, filtered and evaporated to dryness at 40° C. under reduced pressure (20 mm Hg; 2.7 kPa). 5-(2-Bromoacetyl)-2,2-dimethyl-1,3-benzodioxole (7.1 g) is obtained, and is used in the crude state in the subsequent syntheses.
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
5.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step Two

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